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For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate plasticizer is a critical consideration in the formulation of a wide

range of materials, including those used in sensitive applications such as medical devices and

pharmaceutical packaging. Diisooctyl sebacate (DIOS), a traditional non-phthalate plasticizer,

has long been valued for its performance characteristics. However, the increasing demand for

sustainable and bio-derived materials has led to the development of a variety of bio-based

plasticizers. This guide provides an objective, data-driven comparison of DIOS against

prominent bio-based alternatives, namely Epoxidized Soybean Oil (ESO) and Acetyl Tributyl

Citrate (ATBC), to aid in the selection of the most suitable plasticizer for specific research and

development needs.

Data Presentation: Performance Benchmarking
The following tables summarize the key performance indicators of DIOS and the selected bio-

based plasticizers in Polyvinyl Chloride (PVC) formulations. The data has been compiled from

various studies to provide a comparative overview. It is important to note that direct

comparisons can be influenced by the specific formulation and testing conditions.

Table 1: Comparison of Mechanical Properties
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Property
DIOS (or close
analog DBS) in
PVC

Epoxidized
Soybean Oil (ESO)
in PVC

Acetyl Tributyl
Citrate (ATBC) in
PVC

Tensile Strength

(MPa)
15.7 - 19.1[1][2] 11.2 - 17.28

1.37 (compared to

DOP) - higher than

TBC[3]

Elongation at Break

(%)
~350[1][2] ~500

629.41 (compared to

DOP) - higher than

TBC[3]

Shore A Hardness ~80.2[1][2]
93 - 99 (with

increasing loading)[4]

Data not readily

available

Table 2: Comparison of Thermal Properties

Property DIOS in PVC
Epoxidized
Soybean Oil (ESO)
in PVC

Acetyl Tributyl
Citrate (ATBC) in
PVC

Glass Transition

Temperature (Tg)

Lowered compared to

neat PVC

Decreased with

increasing

concentration

Decreased with

increasing

concentration

Thermal Stability

(TGA)

Two-stage

degradation, first

stage ~250-310°C[4]

Increased thermal

stability, degradation

peak ~392°C[5][6][7]

Good thermal

stability[3][7]

Table 3: Comparison of Migration and Volatility
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Property
DIOS (or close
analog DBS) in
PVC

Epoxidized
Soybean Oil (ESO)
in PVC

Acetyl Tributyl
Citrate (ATBC) in
PVC

Migration (e.g., into

food simulants)

Minimal migration

(12.78% after 28 days

for DBS)[1][2]

Higher rate of

exudation in fatty food

simulants[8]

Lower migration

potential than lower

molecular weight

plasticizers[8]

Volatility (Weight

Loss)
Low volatility

Low volatility due to

higher molecular

weight[9][10]

Data not readily

available

Experimental Protocols
The following are detailed methodologies for key experiments cited in the comparison of

plasticizer performance.

Tensile Properties Testing (ASTM D882)
This test method is used to determine the tensile properties of thin plastic sheeting and films

(less than 1.0 mm thick).[11][12][13][14][15]

Specimen Preparation:

Cut rectangular test specimens from the plasticized PVC sheets. The dimensions should

be uniform, typically with a width between 5 mm and 25.4 mm and a length at least 50 mm

longer than the grip separation.[11]

Ensure the specimens are free from nicks, tears, or other defects.

Condition the specimens at a standard temperature and humidity (e.g., 23 ± 2 °C and 50 ±

5 % RH) for a specified period before testing.[12]

Test Procedure:

Mount the specimen in the grips of a universal testing machine, ensuring it is aligned and

not slipping.
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Apply a tensile load to the specimen at a constant crosshead speed until it breaks. The

speed is determined by the material's characteristics.

Record the force and elongation throughout the test.

Data Analysis:

From the stress-strain curve, determine the tensile strength (maximum stress), elongation

at break (strain at rupture), and modulus of elasticity (stiffness).[11]

Thermal Stability Analysis (Thermogravimetric Analysis
- TGA)
TGA is used to measure the change in mass of a sample as a function of temperature or time

in a controlled atmosphere. This provides information on the thermal stability and

decomposition profile of the plasticized material.

Sample Preparation:

A small, representative sample of the plasticized PVC (typically 5-10 mg) is accurately

weighed and placed in a TGA crucible.

Test Procedure:

The crucible is placed in the TGA furnace.

The sample is heated at a constant rate (e.g., 10 °C/min) over a defined temperature

range (e.g., 30 to 700 °C) under a controlled atmosphere (e.g., nitrogen).[16]

Data Analysis:

A thermogram is generated, plotting weight loss against temperature.

From the thermogram, key parameters such as the onset temperature of decomposition

and the temperature of maximum degradation rate are determined to assess thermal

stability.[17]
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Plasticizer Migration and Volatility Testing
a) Volatile Loss (ASTM D1203)

This method determines the volatile loss from a plastic material under specified time and

temperature conditions using activated carbon.[18][19][20][21][22]

Specimen Preparation:

A circular test specimen of a specified diameter is cut from the plasticized PVC sheet.

Test Procedure (Method A - Direct Contact):

The initial weight of the specimen is recorded.

The specimen is placed in a container with activated carbon, ensuring it is surrounded by

the carbon.

The container is placed in an oven at a specified temperature (e.g., 70°C) for a set

duration (e.g., 24 hours).

After the test period, the specimen is removed, cooled, and reweighed.

Data Analysis:

The percentage of weight loss is calculated, which represents the volatile loss, primarily

attributed to the plasticizer.[18][19][20]

b) Migration into Food Simulants (e.g., EN 1186)

This test evaluates the migration of plasticizers from the plastic material into substances that

simulate different types of food.

Specimen Preparation:

Test specimens of a known surface area are prepared from the plasticized PVC film.

Test Procedure:
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The specimens are immersed in a specific food simulant (e.g., distilled water for aqueous

foods, olive oil for fatty foods) in a sealed container.[23]

The container is stored under specified conditions of time and temperature (e.g., 10 days

at 40°C).

After the contact period, the specimen is removed, dried, and weighed to determine the

overall migration. Alternatively, the food simulant can be analyzed using chromatography

techniques to determine the specific migration of the plasticizer.[23]

Data Analysis:

The amount of migrated substance is calculated and expressed in mg per dm² of the

surface area of the material.
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Caption: Experimental workflow for comparing plasticizer performance.
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Caption: Mechanism of plasticization in a polymer matrix.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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